Cas no 2171175-24-7 ((3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2171175-24-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6577217
• PubChem ID: 96747896
• Update Time: 2025-06-15

(3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• EN300-1287472
• 2171175-24-7

• Inchi： 1S/C7H10N2O2S/c1-4-7(12-3-9-4)5(8)2-6(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： DEXQLZAOQLYUII-YFKPBYRVSA-N
• SMILES： S1C=NC(C)=C1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid

Comprehensive Overview of (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS No. 2171175-24-7)

(3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid (CAS No. 2171175-24-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and amino acid backbone, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for targeting specific biological pathways.

The thiazole moiety in (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid is a heterocyclic ring containing sulfur and nitrogen atoms. This structure is commonly found in bioactive molecules, including vitamins (e.g., thiamine) and synthetic drugs. The presence of the 4-methyl substituent on the thiazole ring further enhances the compound's stability and bioavailability, making it a valuable scaffold for designing new therapeutics.

In recent years, the demand for amino acid derivatives like (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid has surged, driven by their role in peptide synthesis and enzyme inhibition studies. The compound's chiral center at the 3-position (denoted by the (3S) configuration) is critical for its biological activity, as enantioselectivity often dictates interactions with proteins and receptors. This aspect aligns with the growing trend in precision medicine, where researchers seek highly specific molecules to minimize off-target effects.

One of the most frequently asked questions about CAS No. 2171175-24-7 is its solubility and stability under physiological conditions. Studies suggest that the compound exhibits moderate solubility in aqueous solutions, which can be optimized through formulation strategies. Additionally, its stability in various pH ranges makes it suitable for oral and injectable drug formulations, addressing a key concern in pharmacokinetics.

The synthesis of (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid typically involves multi-step organic reactions, including asymmetric synthesis to achieve the desired (3S) configuration. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and correct stereochemistry. These methods are pivotal for meeting the stringent quality standards required in GMP-compliant pharmaceutical production.

From a commercial perspective, CAS No. 2171175-24-7 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing reflects the complexity of its synthesis and the niche demand in academic and industrial labs. Researchers exploring neurodegenerative diseases and metabolic disorders have shown particular interest in this compound, given its potential to modulate key enzymes and receptors.

In conclusion, (3S)-3-amino-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid represents a fascinating intersection of organic chemistry and drug development. Its unique structure and bioactive properties position it as a valuable tool for scientists tackling some of today's most pressing medical challenges. As research progresses, this compound may pave the way for innovative therapies in areas such as oncology and immunology.